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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-13C-3

Cat. No.: B12398484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Acetyl-D-glucosamine-13C-3,

a stable isotope-labeled monosaccharide crucial for advancements in metabolic research and

drug development. This document details its chemical properties, identifies key suppliers, and

outlines its significant applications, particularly in metabolic flux analysis and the study of O-

GlcNAc cycling.

Core Compound Details
N-Acetyl-D-glucosamine-13C-3 is a derivative of N-Acetyl-D-glucosamine where the carbon

atom at the third position of the glucosamine ring is replaced with a stable carbon-13 (¹³C)

isotope. This isotopic labeling allows for the precise tracing of the molecule through various

metabolic pathways without interfering with biological processes.

CAS Number: 478529-39-4[1]

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for N-Acetyl-
D-glucosamine-13C-3.
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Property Value Reference

CAS Number 478529-39-4 [1]

Molecular Formula C₇¹³CH₁₅NO₆ MedChemExpress

Molecular Weight ~222.20 g/mol Santa Cruz Biotechnology

Appearance White to off-white solid General Supplier Information

Purity Typically ≥98% General Supplier Information

Storage -20°C General Supplier Information

Key Suppliers
Several reputable suppliers specialize in isotopically labeled compounds and offer N-Acetyl-D-
glucosamine-13C-3. Researchers are advised to request a certificate of analysis from their

chosen supplier to ensure the quality and isotopic enrichment of the compound.

MedChemExpress: A prominent supplier of a wide range of research chemicals and

biochemicals, including various isotopically labeled compounds.[1]

Omicron Biochemicals, Inc.: Specializes in the custom synthesis of stable isotope-labeled

carbohydrates, nucleosides, and their derivatives.

Santa Cruz Biotechnology, Inc.: A leading provider of biochemicals for life science research.

Applications in Research and Development
The primary utility of N-Acetyl-D-glucosamine-13C-3 lies in its application as a tracer in

metabolic studies. The ¹³C label enables researchers to track the incorporation and conversion

of this sugar derivative in cellular processes using techniques such as mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy.

Metabolic Flux Analysis
Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates of metabolic

reactions within a biological system. By introducing ¹³C-labeled substrates like N-Acetyl-D-
glucosamine-13C-3, scientists can trace the flow of carbon atoms through metabolic networks.
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This provides a detailed understanding of cellular metabolism under various physiological and

pathological conditions. The data generated from these studies are invaluable for identifying

metabolic bottlenecks, elucidating drug mechanisms of action, and discovering novel

therapeutic targets.

Investigating O-GlcNAc Cycling
O-GlcNAcylation is a dynamic post-translational modification where a single N-

acetylglucosamine molecule is attached to serine or threonine residues of nuclear and

cytoplasmic proteins. This process, known as O-GlcNAc cycling, is crucial for regulating a

multitude of cellular processes, including signal transduction, transcription, and protein stability.

Dysregulation of O-GlcNAc cycling has been implicated in several diseases, including cancer,

diabetes, and neurodegenerative disorders.[2][3][4][5]

N-Acetyl-D-glucosamine-13C-3 serves as a vital tool for studying the dynamics of O-

GlcNAcylation. By labeling the pool of UDP-GlcNAc, the donor substrate for O-GlcNAc

transferase (OGT), researchers can monitor the turnover rates of this modification on specific

proteins and gain insights into the intricate interplay between metabolism and cellular signaling.

Experimental Protocols and Methodologies
The following sections provide a generalized workflow and a conceptual signaling pathway

relevant to the use of N-Acetyl-D-glucosamine-13C-3 in metabolic labeling studies.

General Metabolic Labeling Workflow
This workflow outlines the fundamental steps for a typical metabolic labeling experiment using

N-Acetyl-D-glucosamine-13C-3. Specific parameters such as cell type, incubation time, and

concentration of the labeled substrate should be optimized for each experimental system.
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General Metabolic Labeling Workflow
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A generalized workflow for metabolic labeling experiments.
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Hexosamine Biosynthesis and O-GlcNAcylation
Pathway
The diagram below illustrates the entry of N-Acetyl-D-glucosamine into the hexosamine

biosynthesis pathway, leading to the formation of UDP-GlcNAc and subsequent protein O-

GlcNAcylation. The position of the ¹³C label from N-Acetyl-D-glucosamine-13C-3 is

highlighted.

Hexosamine Biosynthesis and O-GlcNAcylation Pathway
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Entry of labeled GlcNAc into the O-GlcNAcylation cycle.

This guide serves as a foundational resource for researchers embarking on studies involving N-
Acetyl-D-glucosamine-13C-3. For specific applications and detailed experimental procedures,

consulting peer-reviewed literature and the technical documentation provided by suppliers is

highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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